5,6-dimethyl-1-(oxiran-2-ylmethyl)-1H-1,3-benzodiazole
Overview
Description
5,6-Dimethyl-1-(oxiran-2-ylmethyl)-1H-1,3-benzodiazole is a heterocyclic compound that is used in a variety of scientific research applications. It is a member of the benzodiazepine family and has been studied for its potential medicinal applications, as well as its use in organic synthesis.
Scientific Research Applications
5,6-Dimethyl-1-(oxiran-2-ylmethyl)-1H-1,3-benzodiazole has a wide variety of scientific applications. It is used in organic synthesis as a reagent for the preparation of various compounds. It is also used in the synthesis of drugs, such as anticonvulsants, anxiolytics, and hypnotics. Additionally, it is used in the synthesis of dyes, pesticides, and other chemicals.
Mechanism of Action
5,6-Dimethyl-1-(oxiran-2-ylmethyl)-1H-1,3-benzodiazole is a member of the benzodiazepine family and acts as a positive allosteric modulator of the GABA-A receptor. This means that it increases the affinity of the receptor for its endogenous ligand, GABA, resulting in increased inhibitory neurotransmission. This leads to sedative, anxiolytic, and anticonvulsant effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely due to its mechanism of action as a positive allosteric modulator of the GABA-A receptor. Its sedative and anxiolytic effects are due to its ability to increase the inhibitory neurotransmission of GABA. Its anticonvulsant effects are due to its ability to reduce the excitability of neurons, which can reduce the occurrence of seizures.
Advantages and Limitations for Lab Experiments
The use of 5,6-Dimethyl-1-(oxiran-2-ylmethyl)-1H-1,3-benzodiazole in lab experiments has several advantages. It is relatively easy to synthesize and can be used in a variety of applications. Additionally, it is relatively stable and has a low toxicity. However, it is important to note that it is not approved for human use and should not be used for medical purposes.
Future Directions
There are many potential future directions for research involving 5,6-Dimethyl-1-(oxiran-2-ylmethyl)-1H-1,3-benzodiazole. Further research could be done to explore its potential medicinal applications, such as its use as an anxiolytic or anticonvulsant. Additionally, further research could be done to explore its potential use in organic synthesis, such as its use as a reagent for the synthesis of dyes, pesticides, and other chemicals. Finally, further research could be done to explore its potential use as a tool for studying the GABA-A receptor and its role in neurotransmission.
properties
IUPAC Name |
5,6-dimethyl-1-(oxiran-2-ylmethyl)benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-8-3-11-12(4-9(8)2)14(7-13-11)5-10-6-15-10/h3-4,7,10H,5-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WEQAYQJLHNWZLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)CC3CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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